Cas no 943605-99-0 (1-Chloro-5-iodo-6-methylisoquinoline)
943605-99-0 structure
Product Name:1-Chloro-5-iodo-6-methylisoquinoline
CAS No:943605-99-0
MF:C10H7ClIN
MW:303.526753664017
CID:2120618
Update Time:2023-08-04
1-Chloro-5-iodo-6-methylisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-5-iodo-6-methylIsoquinoline
- GQSVZYOVPWSZIX-UHFFFAOYSA-N
- Isoquinoline,1-chloro-5-iodo-6-methyl-
- 1-Chloro-5-iodo-6-methylisoquinoline
-
- Inchi: 1S/C10H7ClIN/c1-6-2-3-8-7(9(6)12)4-5-13-10(8)11/h2-5H,1H3
- InChI Key: GQSVZYOVPWSZIX-UHFFFAOYSA-N
- SMILES: IC1=C(C)C=CC2C(=NC=CC=21)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 188
- Topological Polar Surface Area: 12.9
1-Chloro-5-iodo-6-methylisoquinoline Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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